![molecular formula C10H13NO2 B047023 3-[(Dimethylamino)methyl]-4-hydroxybenzaldehyde CAS No. 116546-04-4](/img/structure/B47023.png)
3-[(Dimethylamino)methyl]-4-hydroxybenzaldehyde
Overview
Description
3-[(Dimethylamino)methyl]-4-hydroxybenzaldehyde (DMAH) is an organic compound belonging to the class of aldehydes, which are characterized by a carbonyl group. DMAH is an important intermediate for the synthesis of a variety of compounds and is widely used in scientific research. It is a colorless liquid with a faint odor, and is soluble in water and alcohols. DMAH is a versatile compound, with potential applications in the synthesis of pharmaceuticals, agrochemicals, and materials science.
Scientific Research Applications
Synthesis of Vanadium(V) Complexes : This compound is utilized in the synthesis of vanadium(V) complexes, which feature supramolecular assemblies supported by bifurcated and trifurcated hydrogen bonding (Back, Rossini Kopp, Manzoni de Oliveira, & Piquini, 2012).
Synthesis of Ring-Substituted Phenethylamines : It is employed in the synthesis of ring-substituted phenethylamines and exploring their pharmacological actions (Jacob & Shulgin, 1981).
Structural and Chemical Properties Research : The compound is used for its structural and chemical properties in scientific research (Su, Gu, & Lin, 2011).
Chemical Synthesis and Crystal Structure : It has potential applications in chemical synthesis and studying its crystal structure (Nie, 2008).
Preparation of Drugs : Substituted hydroxybenzaldehydes, like this compound, are valuable intermediates in drug preparation, particularly in the pharmaceutical industry (Boldron, Gamez, Tooke, Spek, & Reedijk, 2005).
Insecticidal Activity : Certain derivatives have been found outstanding for their insecticidal activity (Nikles, 1969).
As a pH Sensor : Highly colored dyes with dimethylamino and phenol residues, derived from this compound, can be used as a three-color ratiometric pH sensor based on both absorption and fluorescence (Bura, Retailleau, Ulrich, & Ziessel, 2011).
Luminescence Sensing of Benzaldehyde Derivatives : Dimethylphenyl imidazole dicarboxylate-based lanthanide(III)-organic frameworks, related to this compound, show potential as fluorescence sensors for benzaldehyde-based derivatives (Shi, Zhong, Guo, & Li, 2015).
properties
IUPAC Name |
3-[(dimethylamino)methyl]-4-hydroxybenzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO2/c1-11(2)6-9-5-8(7-12)3-4-10(9)13/h3-5,7,13H,6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RONWGSMHSGHRJS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CC1=C(C=CC(=C1)C=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20389809 |
Source
|
| Record name | 3-[(Dimethylamino)methyl]-4-hydroxybenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20389809 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
116546-04-4 |
Source
|
| Record name | 3-[(Dimethylamino)methyl]-4-hydroxybenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20389809 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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